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Compound of Interest |

Compound Name: cis-Chlorfenvinphos
CAS No.: 18708-87-7
Cat. No.: B103268
- 7

Application Note: AN-TOX-OP-042 Topic: Precision Preparation, Isomer Verification, and
Storage of cis-Chlorfenvinphos (Z-isomer) Reference Standards

Abstract & Scope

This technical guide outlines the rigorous protocol for the preparation, handling, and storage of
cis-chlorfenvinphos (IUPAC: (2)-2-chloro-1-(2,4-dichlorophenyl)vinyl diethyl phosphate)
analytical standards.[1] Chlorfenvinphos is an organophosphate (OP) insecticide that exhibits
geometrical isomerism.[1][2] The commercial technical product is a mixture of Z (cis) and E
(trans) isomers, typically in a ratio of ~8.5:[1][3]1. However, precise toxicological and
environmental analysis often requires quantification of the specific Z-isomer, which is the
dominant component.[1]

This protocol addresses critical stability challenges—specifically hydrolytic degradation in
alkaline environments, photodegradation, and thermally induced isomerization—to ensure the
integrity of calibration curves for GC-MS/FPD and LC-MS/MS applications.[1]

Chemical Identity & Physicochemical Constraints
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Property

Specification

Critical Implication for
Protocol

Common Name

cis-Chlorfenvinphos

Note: Often labeled as "Z-
Chlorfenvinphos" in modern

catalogs.[1][4]

Verify CAS matches the vial;

CAS Number 18708-87-7 (Z-isomer specific)  Generic CAS 470-90-6 refers
to the mix.[1]
] Use this exact mass for
Molecular Weight 359.6 g/mol

molarity calculations.[1]

Physical State

Amber liquid (Technical) /

Colorless (Pure)

Viscous liquid requires
"weighing by difference”
technique.[1]

~145 mg/L (Water); Miscible in

Hydrophobic. Use Isooctane or

Solubility ] Acetonitrile for stocks.[1] Avoid
organic solvents
water.
Strict Rule: Use amber
- Hydrolyzes at pH > 8; glassware; Acid-wash
Stability

Photolabile

glassware to remove alkaline

detergent residues.[1]

Safety & Handling (E-E-A-T Core)

WARNING: NEUROTOXIN. Chlorfenvinphos is a potent cholinesterase inhibitor (Oral LD50

Rat: ~10-15 mg/kg).[1]

e Engineering Controls: All weighing and dissolution must occur within a certified fume hood.

o PPE: Double nitrile gloves, lab coat, and safety goggles.[1]

o Deactivation: Keep a 5% NaOH solution nearby.[1] In case of spill, treat surface with base to

hydrolyze the OP (though this reaction is slow, it initiates decontamination).[1]
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Solvent Selection Strategy

The choice of solvent dictates the stability of the stock solution.[1]
e For GC Analysis (Recommended):Isooctane (2,2,4-Trimethylpentane).[1]

o Why: Highly non-polar, immiscible with water (prevents hydrolysis), and has a boiling point
(99°C) that minimizes evaporation during storage compared to Hexane.[1]

e For LC-MS Analysis:Acetonitrile (ACN).[1]

o Why: Compatible with reverse-phase mobile phases.[1] Avoid Methanol if possible, as
nucleophilic attack by methoxide (if trace base is present) can degrade OPs over long
periods.[1]

Protocol: Primary Stock Preparation (1000 pg/mL)

Objective: Prepare 10 mL of a 1000 pug/mL (1 mg/mL) stock solution of cis-chlorfenvinphos in
Isooctane.

Materials

» Reference Standard: cis-Chlorfenvinphos (Purity >98% Z-isomer).[1]
e Solvent: Isooctane (Pesticide Residue Grade).[1]
e Glassware: 10 mL Class A Volumetric Flask (Amber).

o Balance: Analytical balance readable to 0.01 mg (5 places).

Step-by-Step Methodology

o Equilibration: Allow the reference standard ampoule to reach room temperature (20-25°C) to
reduce viscosity and prevent condensation.

» Weighing by Difference (Critical for Liquids):

o Place the capped volumetric flask on the balance and tare.
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o Using a gas-tight syringe or glass Pasteur pipette, transfer approximately 10 mg of the
neat liquid standard into the flask.[1]

o Do not attempt to weigh exactly 10.00 mg. Weigh the amount transferred accurately (e.qg.,
10.42 mg).

o Calculation:

 Dissolution:
o Add Isooctane to fill the flask to ~50% volume.
o Swirl gently.[1] Sonicate for 2 minutes at ambient temperature. Do not heat.
e Dilution to Mark:
o Add Isooctane dropwise until the meniscus bottom touches the calibration line.[1]
o Invert 10 times to mix.
e Aliquot & Storage:

o Transfer solution immediately into 2 mL amber silanized glass vials with PTFE-lined screw
caps.

o Headspace should be minimized to reduce volatilization.[1]
Protocol: Working Standard & Isomer Verification
Objective: Dilute to 10 pg/mL and verify Z/E ratio.

e Dilution: Transfer 100 pL of Stock (1000 pug/mL) into a 10 mL volumetric flask. Dilute to mark
with Isooctane.[1]

¢ QC Check (GC-FID or GC-MS):

o Inject the standard using a splitless method on a non-polar column (e.g., DB-5MS or TG-
5SilMS).[1]
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o Chromatographic Behavior: The cis (Z) isomer typically elutes after the trans (E) isomer on
5% phenyl columns due to steric interaction with the stationary phase, though this can
vary by column phase.[1]

o Acceptance Criteria:
» Z-isomer peak area > 98% of total OP peak area (if using pure standard).[1]
» No degradation peaks (e.g., 2,4-dichlorophenol).[1]

Workflow Visualization

The following diagram illustrates the preparation and quality control logic.
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Stability Factors
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Caption: Workflow for the preparation and quality control of cis-chlorfenvinphos standards,
emphasizing the critical QC checkpoint for isomer purity.

Storage & Stability Profile

Condition Duration Notes

Optimal. Must be sealed with
-20°C (Freezer) 12 Months Parafilm to prevent solvent

evaporation.

Acceptable for working
4°C (Fridge) 1 Month solutions.[1] Monitor for

precipitation.

) Significant risk of volatilization
25°C (Ambient) < 48 Hours )
and photodegradation.[1]

Critical Degradation Pathways:

» Hydrolysis: Occurs rapidly at pH > 8.[1] Ensure glassware is rinsed with solvent
(acetone/hexane) after washing to remove alkaline soap residues.[1]

e |somerization: Thermal stress can convert Z-isomer to E-isomer.[1] Never heat the standard
above 40°C during sonication or evaporation steps.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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